Cas no 36955-40-5 (3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole)

• Product Name: 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole
• CAS No: 36955-40-5
• MF: C₅H₇BrN₂S₂
• MW: 239.156477212906
• CID: 1077425
• PubChem ID: 46835773
• Update Time: 2025-10-30

3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole
• 3-bromo-5-[(1-methylethyl)thio]-1,2,4-Thiadiazole
• 3-bromo-5-(isopropylsulfanyl)-1,2,4-thiadiazole
• 3-Bromo-5-isopropylsulfanyl-[1,2,4]thiadiazole
• A6363
• AG-L-23093
• CTK4H7453
• FT-0682560
• I05-0556
• DTXSID40676581
• 3-Bromo-5-[(propan-2-yl)sulfanyl]-1,2,4-thiadiazole
• DB-069466
• AKOS015841712
• 3-bromo-5-propan-2-ylsulfanyl-1,2,4-thiadiazole
• 36955-40-5

• MDL： MFCD15072124
• Inchi： 1S/C5H7BrN2S2/c1-3(2)9-5-7-4(6)8-10-5/h3H,1-2H3
• InChI Key： OGWQEFUXUMZTJI-UHFFFAOYSA-N
• SMILES： BrC1=NSC(=N1)SC(C)C

Computed Properties

• Exact Mass: 207.98977
• Monoisotopic Mass: 237.92340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 25.78

3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole Security Information

• HazardClass：IRRITANT

Additional information on 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole

Introduction to 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole (CAS No. 36955-40-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole, identified by the chemical formula CAS No. 36955-40-5, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the thiadiazole class, a scaffold that is widely recognized for its role in the development of bioactive molecules. The presence of both bromine and isopropylthio substituents in its structure imparts unique reactivity and functionalization possibilities, making it a valuable building block for synthetic chemists and drug discovery researchers.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which is known to exhibit a broad spectrum of biological activities. Thiadiazoles have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing or electron-donating groups at specific positions on the thiadiazole ring can modulate its biological activity, leading to the discovery of novel therapeutic agents. In particular, the 3-bromo substituent enhances the electrophilicity of the ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This makes 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole a particularly useful intermediate in constructing more complex molecular architectures.

The isopropylthio group at the 5-position introduces steric bulk and electronic effects that can influence both the solubility and binding affinity of the compound. This substitution pattern has been strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and target specificity. Recent studies have demonstrated that thiadiazole derivatives with similar substitution patterns exhibit promising activity against various disease targets. For instance, modifications of the thiadiazole scaffold have been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole is its utility as a precursor in the synthesis of more sophisticated bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The bromine atom at the 3-position allows for easy introduction of aryl or heteroaryl groups via palladium-catalyzed cross-coupling reactions, enabling the creation of libraries of derivatives for high-throughput screening. Similarly, the sulfur atom in the isopropylthio group can serve as a nucleophilic center for further functionalization, allowing chemists to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in exploring thiadiazole derivatives as scaffolds for antimicrobial agents due to rising concerns about antibiotic resistance. The structural features of 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole make it an attractive candidate for developing new antibiotics with improved efficacy against resistant bacterial strains. Preliminary computational studies have suggested that this compound can interact with bacterial enzymes or DNA gyrase, disrupting essential cellular processes. Further experimental validation is needed to fully elucidate its mechanism of action but these early findings are promising.

The versatility of 3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole also extends to its application in material science. Thiadiazole derivatives have been investigated as components in organic semiconductors due to their ability to form stable π-conjugated systems. These materials are crucial for developing next-generation electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The bromine substituent allows for further derivatization into more complex molecular structures with tailored electronic properties making this compound a valuable asset in materials chemistry research.

From a synthetic chemistry perspective,3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole serves as an excellent starting material for exploring new synthetic methodologies. Its unique substitution pattern provides multiple opportunities for diversification through transition-metal-catalyzed reactions including but not limited to Heck reactions or Sonogashira couplings. These reactions enable chemists to construct complex molecular frameworks efficiently which would be challenging using traditional synthetic approaches alone.

The growing body of literature on thiadiazole derivatives underscores their importance as pharmacophores across multiple therapeutic areas including oncology neurology cardiovascular diseases among others.* Researchers continue exploring ways improve upon existing structures while maintaining high selectivity minimizing off-target effects.* With increasing emphasis precision medicine personalized treatments demand innovative molecular tools like *this one offer.*

In conclusion,3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole* (CAS No.*36955-40-5*) stands out as a multifaceted compound with significant potential applications spanning chemical biology medicinal chemistry material science.* Its unique structural features combined ease functionalization make it indispensable tool researchers working push boundaries drug discovery development technologies.* As scientific understanding advances* so too will ways harness power this versatile molecule tackle global health challenges face today tomorrow.*